3-Acetamido-2-nitrophenyl 4-(dimethylamino)-3,5-difluorobenzoate
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Description
Scientific Research Applications
Synthesis and Characterisation
A study focused on synthesizing and characterizing isomeric benzoylnitrobenzoate esters, which included compounds similar to 3-Acetamido-2-nitrophenyl 4-(dimethylamino)-3,5-difluorobenzoate. These compounds were then used to develop acetamidorhodamines, highlighting their utility in synthesizing new chemical entities with distinct spectroscopic properties (Corrie & Craik, 1994).
Crystal Structure Analysis
Another research explored the crystal structure of a molecule closely related to this compound, providing insights into the geometric orientation of various substituent groups. Such studies are crucial for understanding the physical and chemical properties of these compounds (Jedrzejas et al., 1995).
Synthesis of Derivatives
Research also delved into synthesizing derivatives of similar compounds, demonstrating the versatility of these chemical structures in creating a range of compounds with potential applications in various fields of chemistry and materials science (Kawase et al., 1971).
Structural Investigations
A study on structural investigations of 3-acetamido-4-nitrobenzal derivatives, closely related to the compound , provided detailed insights into their molecular structure, including hydrogen bonding patterns. This information is essential for the development of new materials and understanding their interactions at the molecular level (Rusek et al., 2001).
Synthesis for Polybenzimidazoles
The synthesis of new AB-type monomers for polybenzimidazoles from compounds related to this compound showcases the potential application in polymer science and material engineering (Begunov & Valyaeva, 2015).
Antimalarial Activity
There was also research into the synthesis of compounds for potential antimalarial activity, emphasizing the medicinal chemistry applications of these types of compounds (Werbel et al., 1986).
Properties
IUPAC Name |
(3-acetamido-2-nitrophenyl) 4-(dimethylamino)-3,5-difluorobenzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15F2N3O5/c1-9(23)20-13-5-4-6-14(16(13)22(25)26)27-17(24)10-7-11(18)15(21(2)3)12(19)8-10/h4-8H,1-3H3,(H,20,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDTFCGPEBKAICA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C(=CC=C1)OC(=O)C2=CC(=C(C(=C2)F)N(C)C)F)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15F2N3O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.